Cas no 1527-15-7 (Benzene, 1-(chloromethyl)-2-(phenylthio)-)

• Product Name: Benzene, 1-(chloromethyl)-2-(phenylthio)-
• CAS No: 1527-15-7
• MF: C₁₃H₁₁ClS
• MW: 234.744441270828
• CID: 1326522
• PubChem ID: 12328543
• Update Time: 2025-04-20

Benzene, 1-(chloromethyl)-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-2-(phenylthio)-
• 1-(Chloromethyl)-2-(phenylthio)benzene
• 1-(chloromethyl)-2-phenylsulfanylbenzene
• 2-Phenylthiobenzyl chloride
• 2-(Phenylthio)benzyl chloride
• AKOS005216139
• 1527-15-7

• Inchi： 1S/C13H11ClS/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h1-9H,10H2
• InChI Key： COLPCCMCYYQDPN-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=CC=1SC1C=CC=CC=1

Computed Properties

• Exact Mass: 234.02713
• Monoisotopic Mass: 234.0269992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 334 ºC
• Flash Point: 147 ºC
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers